Cas no 396721-90-7 (N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide)

• Product Name: N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
• CAS No: 396721-90-7
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 5892035
• PubChem ID: 4124331
• Update Time: 2025-07-21

N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide
• Benzamide, N-[2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethyl-
• N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
• F0778-0203
• 396721-90-7
• N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
• AKOS024599709
• Oprea1_101660
• N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide

• Inchi： 1S/C22H23N3OS/c1-13-7-14(2)9-18(8-13)25-21(19-11-27-12-20(19)24-25)23-22(26)17-6-5-15(3)16(4)10-17/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key： CODSPCPTNODBCT-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC(C)=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 377.15618354g/mol
• Monoisotopic Mass: 377.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 531.1±50.0 °C(Predicted)
• pka: 12.99±0.20(Predicted)

Additional information on N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide

Introduction to N-[2-(3,5-dimethylphenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide and Its Significance in Modern Chemical Biology)

N-[2-(3,5-dimethylphenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide, with the CAS number 396721-90-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its unique chemical properties. The synthesis and exploration of such compounds are pivotal in advancing our understanding of molecular interactions and their implications in therapeutic interventions.

The core structure of N-[2-(3,5-dimethylphenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide) is a composite of several pharmacophoric elements. The presence of a thienopyrazole scaffold fused with a benzamide moiety creates a versatile platform for further functionalization and derivatization. This structural motif is particularly noteworthy as it combines the aromatic stability of the thiophene ring with the bioactive potential of the pyrazole and benzamide groups. Such combinations have been extensively explored in the development of novel bioactive molecules.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Thienopyrazoles, in particular, have been identified as key scaffolds in medicinal chemistry due to their ability to interact with various biological targets. The 3,5-dimethylphenyl substituent appended to the thienopyrazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and subsequent intracellular interactions. This feature is crucial for designing molecules that can effectively traverse biological membranes and exert their effects on intracellular targets.

The benzamide group at the C-terminal end of the molecule adds another layer of functionality. Benzamides are well-known for their role as pharmacophores in numerous therapeutic agents. They often serve as hinge binders or interact with specific amino acid residues in protein targets. The 3,4-dimethylbenzamide moiety not only contributes to the overall shape and size of the molecule but also influences its binding affinity and selectivity. This dual functionality makes N-[2-(3,5-dimethylphenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide) a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the thienopyrazole core necessitates careful consideration of cyclization pathways and functional group transformations. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct complex heterocyclic frameworks efficiently. These methods not only enhance yield but also allow for greater modularity in designing derivatives.

Efforts to understand the biological activity of N-[2-(3,5-dimethylphenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide) have led to intriguing findings. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The interaction between the thiophene ring and target proteins appears to be critical for its bioactivity. Furthermore, the methyl substituents on both the phenyl ring and benzamide moiety play a significant role in modulating binding affinity.

The benzamide group has been particularly studied for its potential as an anti-inflammatory agent. Many known therapeutics targeting inflammatory diseases incorporate benzamide derivatives due to their efficacy in modulating cytokine production and inhibiting pro-inflammatory enzymes. The unique structural features of N-[2-(3,5-dimethylphenyl-